Cas no 1350475-47-6 (1-(Bromomethyl)-2-chloro-4-fluorobenzene)
1350475-47-6 structure
Product Name:1-(Bromomethyl)-2-chloro-4-fluorobenzene
CAS No:1350475-47-6
MF:C12H19NO3S
MW:257.349162340164
CID:3161547
PubChem ID:71305852
Update Time:2025-04-21
1-(Bromomethyl)-2-chloro-4-fluorobenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(Bromomethyl)-2-chloro-4-fluorobenzene
- Cis-4-Oxo-Hexahydro-Thiopyrano[2,3-C]Pyrrole-6-Carboxylic Acid Tert-Butyl Ester
- Cis-4-Oxo-Hexahydro-Thiopyrano[2,3-C]Pyrrole-6-Carboxylic Acid Tert-Butyl Ester(WX111180)
- Thiopyrano[2,3-c]pyrrole-6(2H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (4aR,7aS)-rel-
- 1350475-47-6
- rel-tert-Butyl(4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
- 1932159-72-2
- tert-butyl (4aR,7aS)-4-oxo-2,3,4a,5,7,7a-hexahydrothiopyrano[2,3-c]pyrrole-6-carboxylate
- tert-Butyl (4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
- rel-tert-Butyl (4aR,7aS)-4-oxohexahydrothiopyrano[2,3-c]pyrrole-6(2H)-carboxylate
-
- Inchi: 1S/C12H19NO3S/c1-12(2,3)16-11(15)13-6-8-9(14)4-5-17-10(8)7-13/h8,10H,4-7H2,1-3H3/t8-,10-/m1/s1
- InChI Key: YOTIHUFEPNPVOO-PSASIEDQSA-N
- SMILES: N1(C(OC(C)(C)C)=O)C[C@]2([H])C(=O)CCS[C@]2([H])C1
Computed Properties
- Exact Mass: 257.10856464Da
- Monoisotopic Mass: 257.10856464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 71.9Ų
1-(Bromomethyl)-2-chloro-4-fluorobenzene Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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